Cas no 508217-13-8 (Cyclopropanecarboxylic acid, 2-(1H-imidazol-4-yl)-, (1R,2S)-rel- (9CI))

Cyclopropanecarboxylic acid, 2-(1H-imidazol-4-yl)-, (1R,2S)-rel- (9CI) structure
508217-13-8 structure
Product Name:Cyclopropanecarboxylic acid, 2-(1H-imidazol-4-yl)-, (1R,2S)-rel- (9CI)
CAS No:508217-13-8
MF:C7H8N2O2
MW:152.150621414185
CID:934319
PubChem ID:44345165
Update Time:2025-04-19

Cyclopropanecarboxylic acid, 2-(1H-imidazol-4-yl)-, (1R,2S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-(1H-imidazol-4-yl)-, (1R,2S)-rel- (9CI)
    • CHEMBL334211
    • 508217-13-8
    • (1R,2S)-2-(1H-Imidazol-4-yl)cyclopropanecarboxylic acid
    • Inchi: 1S/C7H8N2O2/c10-7(11)5-1-4(5)6-2-8-3-9-6/h2-5H,1H2,(H,8,9)(H,10,11)/t4-,5+/m0/s1
    • InChI Key: WQKPAJNMNYFENC-CRCLSJGQSA-N
    • SMILES: OC([C@@H]1C[C@@H]1C1=CN=CN1)=O

Computed Properties

  • Exact Mass: 152.058577502g/mol
  • Monoisotopic Mass: 152.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66Ų
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